PTHrP-(1-36) Versus PTHrP-(1-34): The Two C-Terminal Residues That Restore Full In Vivo Potency in Humans
In a controlled human infusion study, hPTHrP(1-34) was found to be qualitatively similar to but 3- to 10-fold less potent than hPTH(1-34) in elevating serum calcium and stimulating nephrogenous cAMP excretion [1]. In marked contrast, when hPTHrP(1-36) — the actual secretory form — was infused at identical molar doses (8 pmol/kg·h for 6 h) into 30 healthy subjects alongside hPTH(1-34), the two peptides appeared equivalent in potency across all measured parameters: serum ionized calcium, serum phosphorus, fractional excretion of phosphorus, tubular maximum for phosphorus, nephrogenous cAMP excretion, and suppression of endogenous PTH(1-84) [1]. The potency difference between PTHrP(1-34) and PTHrP(1-36) is therefore approximated at 3- to 10-fold in favor of the 1-36 fragment, attributable to the carboxyl-terminal residues 35-36 that participate in high-affinity contacts with the PTH1R extracellular domain [1][2].
| Evidence Dimension | In vivo potency for calcemic and phosphaturic responses in healthy humans |
|---|---|
| Target Compound Data | hPTHrP(1-36) at 8 pmol/kg·h: equipotent to hPTH(1-34) on serum ionized calcium increase, serum phosphorus decrease, fractional phosphorus excretion, nephrogenous cAMP excretion, and PTH(1-84) suppression |
| Comparator Or Baseline | hPTHrP(1-34) at comparable dose: 3- to 10-fold less potent than hPTH(1-34) (prior human study); hPTH(1-34) at 8 pmol/kg·h served as the equipotency reference for hPTHrP(1-36) |
| Quantified Difference | ~3- to 10-fold potency gain for PTHrP(1-36) over PTHrP(1-34), achieving full equipotency with PTH(1-34) in humans |
| Conditions | 6-hour intravenous infusion in healthy human volunteers (n=30); doses: vehicle, hPTH(1-34) 8 pmol/kg·h, hPTHrP(1-36) 8 or 80 pmol/kg·h; crossover design with serum/urine biochemistry monitored |
Why This Matters
Procuring PTHrP(1-34) for in vivo HHM or hypercalcemia modeling will yield misleadingly weak responses; only PTHrP(1-36) recapitulates the authentic potency of endogenous tumor-derived PTHrP at the PTH1R.
- [1] Everhart-Caye M, Inzucchi SE, Guinness-Henry J, Mitnick MA, Stewart AF. Parathyroid hormone (PTH)-related protein(1-36) is equipotent to PTH(1-34) in humans. J Clin Endocrinol Metab. 1996;81(1):199-208. PMID: 8550753. View Source
- [2] Mannstadt M, Jüppner H, Gardella TJ. Receptors for PTH and PTHrP: their biological importance and functional properties. Am J Physiol. 1999;277(5):F665-F675. (Review of C-terminal binding domain contributions to high-affinity PTH1R interaction.) View Source
